Cas no 2058-94-8 (Perfluoroundecanoic acid)

• Product Name: Perfluoroundecanoic acid
• CAS No: 2058-94-8
• MF: C₁₁HF₂₁O₂
• MW: 564.090917348862
• MDL: MFCD00153268
• CID: 280969
• PubChem ID: 253660270
• Update Time: 2025-11-01

Perfluoroundecanoic acid Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heneicosafluoro-
• Heneicosafluoroundecanoic Acid
• Perfluoroundecanoic acid
• AC1L2SLL
• AC1Q4HQW
• ACMC-20ajxm
• DSSTox_CID_27553
• DSSTox_RID_82415
• Eicosafluorondecanoic acid
• Henicosafluoroundecanoic acid
• perfluorodecanoic acid
• perfluoro-n-undecanoic acid
• Perfluorundecansaeure
• PFUnA
• PFUnDA
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-henicosafluoroundecanoic acid
• Undecanoic acid, heneicosafluoro-
• C11HF21O2
• DSSTox_GSID_47553
• Perfluoroundecanoic acid, 95%
• SIDINRCMMRKXGQ-UHFFFAOYSA-N

• MDL： MFCD00153268
• Inchi： 1S/C11HF21O2/c12-2(13,1(33)34)3(14,15)4(16,17)5(18,19)6(20,21)7(22,23)8(24,25)9(26,27)10(28,29)11(30,31)32/h(H,33,34)
• InChI Key： SIDINRCMMRKXGQ-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(C(=O)O)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 563.96403
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.7568 (estimate)
• Melting Point: 96-101 °C (lit.)
• Boiling Point: 160 °C/60 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• PSA: 37.3
• Solubility: Not determined

Perfluoroundecanoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3261
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT, CORROSIVE
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Perfluoroalkyl carboxylic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl fluorides Perfluoroalkyl carboxylic acid and derivatives
• Other Chemical Reagents

Additional information on Perfluoroundecanoic acid

Perfluoroundecanoic Acid (CAS No. 2058-94-8): An Overview of Its Properties, Applications, and Recent Research

Perfluoroundecanoic acid (PFUnDA), with the CAS number 2058-94-8, is a member of the perfluoroalkyl acids (PFAAs) family. These compounds are characterized by their unique chemical structure, which includes a fully fluorinated hydrocarbon chain and a carboxylic acid functional group. PFUnDA has gained significant attention in recent years due to its widespread use in various industrial applications and its potential environmental and health implications.

Chemical Structure and Properties: Perfluoroundecanoic acid has the molecular formula C₁₁F₂₃COOH. The fully fluorinated carbon chain imparts exceptional chemical stability, thermal stability, and surface-active properties to PFUnDA. These properties make it highly resistant to degradation by common environmental processes, leading to its persistence in the environment. The carboxylic acid group, on the other hand, confers solubility in water and reactivity with other molecules.

Industrial Applications: PFUnDA is used in a variety of industrial applications due to its unique properties. It is commonly employed as a surfactant in the manufacturing of fluoropolymers, such as polytetrafluoroethylene (PTFE), which is widely used in non-stick coatings, electrical insulation, and other high-performance materials. Additionally, PFUnDA is used in the formulation of fire-fighting foams, metal plating processes, and as an additive in textiles and paper products to enhance their water-repellent and stain-resistant properties.

Environmental Concerns: Despite its utility, PFUnDA has raised significant environmental concerns due to its persistence and potential for bioaccumulation. Studies have shown that PFUnDA can accumulate in the tissues of wildlife and humans, leading to potential health risks. Recent research has focused on understanding the environmental fate and transport of PFUnDA, as well as its toxicological effects on various organisms.

Toxicological Studies: Several studies have investigated the toxicological effects of PFUnDA on both human and animal models. Research has shown that exposure to PFUnDA can lead to liver damage, developmental toxicity, and immunotoxicity. A study published in the journal Environmental Science & Technology in 2021 found that chronic exposure to PFUnDA can alter gene expression patterns in liver cells, potentially contributing to the development of liver diseases.

Regulatory Actions: In response to growing concerns about the environmental and health impacts of PFUnDA, regulatory bodies around the world have taken steps to restrict its use. For example, the European Union has included PFUnDA on its list of substances of very high concern (SVHC) under the REACH regulation. Similarly, the United States Environmental Protection Agency (EPA) has implemented regulations to limit the production and use of PFUnDA and other PFAAs.

Alternative Compounds: As regulatory pressure increases, there is a growing need for alternative compounds that can replace PFUnDA in industrial applications without posing similar environmental and health risks. Researchers are exploring new materials with similar functional properties but with improved biodegradability and reduced toxicity. For instance, short-chain perfluoroalkyl acids (PFAS) are being considered as potential replacements for longer-chain PFAAs like PFUnDA.

Current Research Trends: Current research on PFUnDA is focused on several key areas. One area of interest is the development of more sensitive analytical methods for detecting trace levels of PFUnDA in environmental samples. Another area is the investigation of bioremediation techniques that can break down PFUnDA into less harmful compounds. Additionally, researchers are exploring the use of machine learning algorithms to predict the environmental fate and toxicity of PFAAs based on their chemical structure.

Conclusion: Perfluoroundecanoic acid (CAS No. 2058-94-8) is a versatile compound with a wide range of industrial applications. However, its persistence and potential for bioaccumulation have raised significant environmental and health concerns. Ongoing research aims to better understand its impacts and develop strategies for mitigating these risks. As regulatory actions continue to evolve, there is a growing need for innovative solutions that can replace PFUnDA while maintaining its beneficial properties.